2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• CAS No.: 482-35-9
• Product Name: 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Molecular Formula: C21H20O12
• Molecular Weight: 464.4 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15-,17+,18-,21?/m1/s1
• Standard InChIKey: OVSQVDMCBVZWGM-CAWYGJOUSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O
• SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O
• Colorform: Spheroidal tears up to 32 mm in diameter; also flakes and powder; COLORLESS OR HAS A YELLOWISH-BROWNISH HUE; WHEN GROUND, IT IS WHITE POWDER; Thin flakes, powder, granules, or angular fragments; color white to yellowish white; mucilaginous consistency
• Density: 1.35-1.49 (samples dried @ 100 °C are heavier)
• Melting Point: Mp 238-242 °; 238-242°C
• Physical Description: Solid
• Description: Isoquercitrin, also known as isotrifoliin or hirsutrin, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Isoquercitrin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isoquercitrin has been primarily detected in blood. Within the cell, isoquercitrin is primarily located in the cytoplasm. Isoquercitrin can be biosynthesized from beta-D-glucose. Isoquercitrin is an odorless tasting compound that can be found in a number of food items such as opium poppy, rose hip, pomegranate, and parsnip. This makes isoquercitrin a potential biomarker for the consumption of these food products.; Quercetin 3-O-beta-D-glucopyranoside is a quercetin O-glucoside that is quercetin with a beta-D-glucosyl residue attached at position 3. Isolated from Lepisorus contortus, it exhibits antineoplastic activityand has been found to decrease the rate of polymerization and sickling of red blood cells It has a role as an antineoplastic agent, a plant metabolite, a bone density conservation agent, an osteogenesis regulator, an antioxidant, a histamine antagonist and an antipruritic drug. It is a quercetin O-glucoside, a tetrahydroxyflavone, a beta-D-glucoside and a monosaccharide derivative. It derives from a beta-D-glucose. It is a conjugate acid of a quercetin 3-O-beta-D-glucopyranoside(1-).; Isoquercetin has been used in trials studying the treatment of Kidney Cancer, Renal cell carcinoma, Advanced Renal Cell Carcinoma, Thromboembolism of Vein in Pancreatic Cancer, and Thromboembolism of Vein VTE in Colorectal Cancer, among others.
• Shelf Life: EMULSIONS PREPD WITH ACACIA ARE STABLE OVER WIDE PH RANGE
• Solubility: READILY SOL IN WATER; Insol in alc. Sol in glycerol and in propylene glycol, but prolonged heating (several days) may be necessary for complete soln (about 5%); Almost completely sol in twice its weight of water.; INSOL IN MOST ORGANIC SOLVENTS; Completely soluble in hot and cold water; yielding a viscous solution of mucilage; insoluble in alcohol.
• Synonyms: 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one; 4H-1-benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy; flavone, 3,3',4',5,7-pentahydroxy-, 3-beta-D-glucofuranoside; isoquercetin; isoquercitin; isoquercitrin; isoquercitroside; isotrifoliin; quercetin 3-(beta-D-glucofuranoside); quercetin 3-O-beta-D-glucofuranoside; quercetin-3-glucoside; quercetin-3-O-beta-glucoside; quercetin-3-O-glucoside; trifoliin; trifoliin A
• PubChem Compound: 11557027
• Last Modified: Nov 11 2021